Cas no 565459-83-8 (Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-)
565459-83-8 structure
Product Name:Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-
CAS No:565459-83-8
MF:C10H12F2N2S
MW:230.277487754822
CID:4039881
PubChem ID:21878138
Update Time:2025-04-22
Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)-
- 3,5-difluoro-4-thiomorpholinoaniline
- SCHEMBL3045642
- 3,5-Difluoro-4-(4-thiomorpholinyl)benzenamine
- 3,5-difluoro-4-(4-thiomorpholinyl)aniline
- 565459-83-8
- DB-378306
- AKOS010244050
- 3,5-Difluoro-4-thiomorpholin-4-yl-phenylamine
- JNVNXBAPAHAIQV-UHFFFAOYSA-N
-
- Inchi: 1S/C10H12F2N2S/c11-8-5-7(13)6-9(12)10(8)14-1-3-15-4-2-14/h5-6H,1-4,13H2
- InChI Key: JNVNXBAPAHAIQV-UHFFFAOYSA-N
- SMILES: C1(N)=CC(F)=C(N2CCSCC2)C(F)=C1
Computed Properties
- Exact Mass: 230.06892589Da
- Monoisotopic Mass: 230.06892589Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 54.6Ų
Benzenamine, 3,5-difluoro-4-(4-thiomorpholinyl)- Related Literature
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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